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High-Purity Chiral Building Block for Medicinal Chemistry[1]

Executive Summary & Strategic Utility

1-(4-Bromo-2-chlorophenyl)ethanamine (CAS: 943152-99-6) represents a "privileged
scaffold" in modern drug discovery.[1] As a halogenated

-methylbenzylamine derivative, it serves as a critical chiral synthon for introducing the 4-bromo-
2-chlorophenyl moiety—a structural motif highly valued for its ability to modulate lipophilicity
(LogP) and metabolic stability in active pharmaceutical ingredients (APIs).[1]

This guide provides a comprehensive technical profile, synthesizing physicochemical
properties, validated synthetic routes, and chiral resolution protocols.[2] It is designed for
medicinal chemists and process engineers scaling from milligram library synthesis to kilogram-
scale GMP production.[1][2]

Physicochemical Profile

The dual-halogen substitution pattern imparts unique electronic and steric properties,
influencing both the reactivity of the amine and the binding affinity of final drug candidates.[1]
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Property Specification |/ Data Technical Note
CAS Number 943152-99-6 Primary identifier.

Often referred to as 4-Bromo-
IUPAC Name 1-(4-Bromo-2- 2-chloro-

chlorophenyl)ethanamine

-methylbenzylamine.[1]

Molecular Formula

Molecular Weight

234.52 g/mol

High halogen mass
contribution.[1][2]

Physical State

Liquid (at RT)

Viscous, typically pale yellow

to colorless.[2]

Vacuum distillation required

Boiling Point ~285°C (Predicted)

(e.g., 0.5 mmHg @ 110°C).
_ Significantly denser than water

Density 1.5+0.1 g/cm3
due to Br/Cl.[1][2]
Typical for

PKa (Conjugate Acid) ~9.2 -chiral primary amines; forms
stable HCI salts.[1][2]
Moderate lipophilicity;

LogP ~2.8 favorable for CNS penetration
models.[1][2]
Amine is sensitive to

Storage 2-8°C, Inert Atmosphere

(carbamate formation).[2]

Synthesis & Manufacturing Workflows

The synthesis of 1-(4-Bromo-2-chlorophenyl)ethanamine typically follows two distinct

pathways depending on the required stereochemistry: Racemic Synthesis (for HTS libraries)

and Asymmetric Synthesis (for lead optimization).[1]
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Retrosynthetic Analysis

The most robust disconnection relies on the reductive amination of the corresponding
acetophenone precursor.[1][2]

STARTING MATERIAL:

1-Bromo-3-chlorobenzene
(+ Acetyl Chloride)

Friedel-Crafts Acylation
(AICI3)

INTERMEDIATE:
1-(4-Bromo-2-chlorophenyl)ethanone

Reductive Amination
NH40OAc / NaBH3CN)

TARGET:

1-(4-Bromo-2-chlorophenyl)ethanamine

Click to download full resolution via product page

Figure 1: Retrosynthetic pathway highlighting the acetophenone intermediate as the critical
junction.

Protocol A: Reductive Amination (Racemic)

Objective: Efficient generation of racemic amine for initial SAR screening.[2]

+ Ketone Formation: Friedel-Crafts acylation of 1-bromo-3-chlorobenzene with acetyl chloride (

catalyst) yields 1-(4-bromo-2-chlorophenyl)ethanone.[1]

o Critical Parameter: Control temperature < 5°C during addition to minimize regioisomers.[1]

[2]

e Imine Formation: Reflux the ketone with excess ammonium acetate (
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) in methanol.

e Reduction: Treat the in-situ imine with Sodium Cyanoborohydride (
) at pH 6-7.[1][2]
o Safety Note:
generation risk; maintain pH and vent into scrubber.[1][2]

o Workup: Basify to pH >12 with NaOH, extract into DCM, and distill.

Protocol B: Enzymatic Kinetic Resolution (Chiral)

Obijective: Isolation of enantiopure (S)- or (R)-amine.[1]
» Biocatalyst:Candida antarctica Lipase B (CAL-B, immobilized).[1]
o Acyl Donor: Isopropyl acetate or Ethyl acetate.[1][2][3]

o Mechanism: The lipase selectively acetylates the (R)-enantiomer, leaving the (S)-amine free
(or vice versa depending on enzyme specificity).

(S)-Amine
(Aqueous Phase -> Base -> Extract)

Aqueous (pH 2

CAL-B Lipase
+ Ethyl Acetate

Reaction Mixture:
(S)-Amine + (R)-Acetamide

Acid/Base Extraction

Racemic Amine
(Liquid)

Organic

(R)-Acetamide
(Organic Phase -> Hydrolysis)

Click to download full resolution via product page
Figure 2: Kinetic resolution workflow using CAL-B lipase to separate enantiomers.

Quality Control & Analytical Methods

Validation of this intermediate requires strict control over Enantiomeric Excess (ee) and
Regioisomeric Purity.[1][2]
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Chiral HPLC Method

Standard reverse-phase columns cannot separate enantiomers.[1][2] A polysaccharide-based
chiral stationary phase is required.[1][2]

Column: Chiralpak IA or Lux Amylose-2 (Amylose tris(3,5-dimethylphenylcarbamate)).[4]

Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).[1][2]

Flow Rate: 1.0 mL/min.[1][2]

Detection: UV @ 254 nm.[1][2]

Expected Result: Baseline separation with resolution factor (

) > 1.5.

NMR Characterization (Proton)

e Solvent:
[1][2]

o Key Signals:
o 1.35 ppm (d, 3H): Methyl group doublet (characteristic of the ethyl chain).
o 4.45 ppm (g, 1H): Benzylic methine quartet.[2]

o 7.2-7.6 ppm (m, 3H): Aromatic protons.[2] The 2-chloro substituent simplifies the splitting
pattern compared to unsubstituted analogs.[1][2]

Handling & Safety (HSE Profile)

Signal Word:WARNING
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Precautionary

Hazard Class H-Code Statement
Measure
Do not eat/drink in lab.
o Harmful if swallowed. [1][2] Wash hands
Acute Toxicity H302 ]
[1] post-handling.[1][2][5]

[6]7]

o Wear nitrile gloves
L Causes skin irritation. _
Skin Irritation H315 (min 0.11mm

BEBIEIEE thickness).[1][2]

) Use chemical safety
o Causes serious eye
Eye Irritation H319 o goggles.[1][2] Eye
irritation.[1][2][6][71[9] ]
wash station nearby.

May cause respiratory  Handle only in a fume
irritation.[1][2][6] hood.

STOT-SE H335

Stability:
 Air Sensitivity: Absorbs

to form solid carbamates.[1][2] Store under Argon/Nitrogen.[1][2]

o Light Sensitivity: Halogenated aromatics can undergo photodehalogenation over long
periods.[1][2] Store in amber glass.

References

e Sigma-Aldrich.1-(4-Bromo-2-chlorophenyl)ethanamine Product Sheet. CAS 943152-99-6.
[1] Link

e Solares, L.F,, et al. "Enzymatic resolution of chiral amines using lipases."[1][2] Journal of
Molecular Catalysis B: Enzymatic, 2004.[1][2] (Methodology basis for Protocol B).

o Thermo Fisher Scientific.Safety Data Sheet: N1-(4-Bromo-2-chlorophenyl)acetamide. Link
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¢ ChemsScene.1-(4-Chlorophenyl)ethylamine General Properties. (Analogous compound data).
Link

¢ Asian Journal of Organic & Medicinal Chemistry. "Synthesis of 2-Bromo-1-(4-
chlorophenyl)ethanone.” (Precursor synthesis).[1][2] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Monograph: 1-(4-Bromo-2-
chlorophenyl)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7966078/docs#technical-monograph-1-4-bromo-2-
chlorophenyl-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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